Cas no 2089649-58-9 (6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde)

• Product Name: 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde
• CAS No: 2089649-58-9
• MF: C₁₂H₁₃BrOS
• MW: 285.200021505356
• CID: 4779610
• Update Time: 2025-05-20

6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2,2-DIMETHYLTHIOCHROMAN-4-CARBALDEHYDE
• 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde

• Inchi： 1S/C12H13BrOS/c1-12(2)6-8(7-14)10-5-9(13)3-4-11(10)15-12/h3-5,7-8H,6H2,1-2H3
• InChI Key： NHPGJTYGEFNJKH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=O)CC(C)(C)S2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde

6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde (CAS No. 2089649-58-9): A Comprehensive Overview

6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde (CAS No. 2089649-58-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique bromo-substituted thiochroman structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its aldehyde functional group and dimethyl substitution make it a valuable building block for researchers exploring novel drug candidates and advanced materials.

The molecular structure of 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde features a thiochroman core, which is a sulfur-containing heterocycle. The presence of a bromine atom at the 6-position enhances its reactivity, enabling diverse chemical transformations. This compound is particularly relevant in the context of pharmaceutical research, where it is used to develop potential therapeutic agents targeting various diseases, including cancer and neurological disorders.

Recent trends in drug discovery have highlighted the importance of sulfur-containing compounds like 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde. Sulfur's ability to form stable bonds with biological targets makes it a key element in designing enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on this compound to explore its potential in creating next-generation therapeutics with improved efficacy and safety profiles.

In addition to its pharmaceutical applications, 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde is also being investigated for its role in material science. Its unique electronic properties make it a candidate for developing organic semiconductors and photovoltaic materials. The compound's ability to absorb and emit light at specific wavelengths is of particular interest for applications in optoelectronic devices and sensors.

The synthesis of 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde involves a series of well-established organic reactions, including bromination and aldehyde formation. These processes are optimized to ensure high yield and purity, which are critical for its use in sensitive applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's identity and purity.

From a commercial perspective, the demand for 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde is steadily increasing, driven by its expanding applications in pharmaceuticals and advanced materials. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards to meet the needs of research institutions and industrial clients. The compound's patent landscape and regulatory status are also areas of active discussion among stakeholders.

For researchers and industry professionals, understanding the structure-activity relationship of 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde is essential for unlocking its full potential. Computational modeling and in vitro studies are being used to predict its interactions with biological targets and optimize its properties for specific applications. These efforts are expected to yield innovative solutions for pressing challenges in healthcare and technology.

In summary, 6-Bromo-2,2-dimethylthiochroman-4-carbaldehyde (CAS No. 2089649-58-9) is a compound of significant scientific and commercial interest. Its unique chemical properties and broad applicability make it a valuable asset in the fields of medicinal chemistry and material science. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of drug development and advanced materials.